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Core Chemical & Physical Properties

The table below summarizes the fundamental technical data for 7-Hydroxyflavanone (CAS 6515-36-2)

from chemical supplier catalogs and a research article [1] [2] [3]:

Property Value / Description

Molecular Formula C₁₅H₁₂O₃

Molecular Weight 240.25 g/mol

Melting Point 188-190 °C (lit.)

Boiling Point 464.3 ± 45.0 °C (Predicted)

Density 1.288 ± 0.06 g/cm³ (Predicted)

Form Crystalline Powder, Pale yellow to White to off-white

pKa 7.69 ± 0.40 (Predicted)

Storage 2-8°C, stored under nitrogen
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Research Applications & Biological Activity

7-Hydroxyflavanone is used in scientific research and has been studied for several biological functions.

Biotransformation Studies: Research has explored the use of microorganisms like Aspergillus and

Penicillium to transform 7-Hydroxyflavanone into various derivatives. Many of these resulting
products showed stronger antioxidant properties than the original compound [2].

Enzymatic Inhibition: It has been identified as a potent inhibitor of the enzyme aromatase (CYP19),
with a reported IC₅₀ value of 65 μM. Aromatase is a key target in certain cancer treatments. The

compound is also noted for its anticarcinogenic, antioxidant, and (anti-)estrogenic effects [4].
Biocatalytic Synthesis: In one study, a recombinant E. coli system expressing a cyanobacterial

cytochrome P450 enzyme (CYP110E1) was able to convert 7-Hydroxyflavanone into 7-
Hydroxyflavone. This demonstrates its utility as a substrate for synthesizing other valuable

compounds [5].
Analytical Chemistry: It has been used as a standard compound for the stereoisomeric separation
of flavonoids using polysaccharide-based chiral stationary phases by nano-liquid chromatography
(nano-LC) [6].

Example Experimental Workflow: Microbial
Biotransformation

The following diagram outlines a general experimental workflow for the microbial biotransformation of 7-

Hydroxyflavanone, based on the methods described in the research [2].
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Microbial Biotransformation Workflow

1. Cultivation of
Microbial Strains

(Aspergillus, Penicillium)

2. Addition of
7-Hydroxyflavanone

(Substrate)

3. Incubation &
Biotransformation

Reaction

4. Reaction Monitoring
(TLC, HPLC)

5. Product Extraction
& Isolation

(Column Chromatography)

6. Product Identification
(NMR, IR, MS)

7. Bioactivity Assay
(Antioxidant Test)
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Key techniques used in monitoring and analyzing the transformation include [2]:

Monitoring: TLC (Thin-Layer Chromatography) and HPLC (High-Performance Liquid
Chromatography) with photodiode array detection.

Isolation: Column chromatography using silica gel.
Identification: Structure elucidation of products was performed using ¹H NMR, ¹³C NMR, IR

spectroscopy, and high-resolution mass spectrometry (HRESI-MS).
Bioassay: Antioxidant properties of the resulting compounds were measured using a

spectrophotometer.

Key Limitations of Available Data

Please note that the search results have certain constraints for creating a full whitepaper:

Incomplete Experimental Detail: While the general methods are described, the search results lack

the granular, step-by-step protocols necessary to fully replicate the experiments in a laboratory setting
(e.g., precise molar ratios, complete buffer compositions, detailed chromatography gradients).

No Signaling Pathways: The results confirm biological activities but do not provide detailed
molecular-level data on the signaling pathways involved, which would be required to create a

pathway diagram.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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